![molecular formula C19H33F3O3 B148216 2-Hydroxy-2-trifluoromethyloctadec-4-enoic acid CAS No. 135014-48-1](/img/structure/B148216.png)
2-Hydroxy-2-trifluoromethyloctadec-4-enoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Hydroxy-2-trifluoromethyloctadec-4-enoic acid, commonly known as HTFA, is a synthetic fatty acid derivative that has gained significant attention in scientific research due to its unique properties. It is a fluorinated analog of palmitic acid, a common fatty acid found in the human body.
Mechanism of Action
The exact mechanism of action of HTFA is not fully understood. However, it has been proposed that HTFA may inhibit the activity of certain enzymes involved in fatty acid metabolism, leading to the observed biological effects.
Biochemical and Physiological Effects:
HTFA has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of several types of cancer cells, including breast, lung, and prostate cancer cells. HTFA has also been shown to have antimicrobial activity against various bacterial and fungal strains. In addition, HTFA has been found to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using HTFA in lab experiments is its stability. HTFA is resistant to oxidation, making it a suitable compound for long-term storage and use in experiments. However, one limitation of using HTFA is its relatively high cost compared to other fatty acid derivatives.
Future Directions
There are several future directions for the study of HTFA. One area of interest is the development of HTFA-based drugs for the treatment of cancer and inflammatory diseases. Another area of research is the use of HTFA as a probe to study fatty acid metabolism in cells. Additionally, the synthesis of new derivatives of HTFA with improved properties is an area of ongoing research.
Synthesis Methods
HTFA can be synthesized using a multi-step process starting from commercially available materials. The first step involves the preparation of trifluoromethyl ketone, which is then reacted with a Grignard reagent to obtain the desired product.
Scientific Research Applications
HTFA has been extensively studied for its potential use in various fields of scientific research. It has been found to have antimicrobial, antitumor, and anti-inflammatory properties, making it a promising candidate for drug development. HTFA has also been used as a probe to study the metabolism of fatty acids in cells.
properties
CAS RN |
135014-48-1 |
---|---|
Molecular Formula |
C19H33F3O3 |
Molecular Weight |
366.5 g/mol |
IUPAC Name |
(E)-2-hydroxy-2-(trifluoromethyl)octadec-4-enoic acid |
InChI |
InChI=1S/C19H33F3O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(25,17(23)24)19(20,21)22/h14-15,25H,2-13,16H2,1H3,(H,23,24)/b15-14+ |
InChI Key |
CJNDDKBEQLKNSV-UHFFFAOYSA-N |
Isomeric SMILES |
CCCCCCCCCCCCC/C=C/CC(C(=O)O)(C(F)(F)F)O |
SMILES |
CCCCCCCCCCCCCC=CCC(C(=O)O)(C(F)(F)F)O |
Canonical SMILES |
CCCCCCCCCCCCCC=CCC(C(=O)O)(C(F)(F)F)O |
synonyms |
2-HTOEA 2-hydroxy-2-trifluoromethyl-n-octadec-4-enoic acid 2-hydroxy-2-trifluoromethyloctadec-4-enoic acid |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.